Cas no 1111432-90-6 (1-(3-chlorophenyl)-4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(3-chlorophenyl)-4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
• CAS No: 1111432-90-6
• MF: C₁₉H₁₆ClN₅O₂S
• MW: 413.880640983582
• CID: 5393411
• Update Time: 2025-05-20

1-(3-chlorophenyl)-4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-5-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]triazol-4-amine
• 1-(3-chlorophenyl)-4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C19H16ClN5O2S/c1-26-13-6-7-16(27-2)14(9-13)15-10-28-19(22-15)17-18(21)25(24-23-17)12-5-3-4-11(20)8-12/h3-10H,21H2,1-2H3
• InChI Key： HYMQNJSHJSJECT-UHFFFAOYSA-N
• SMILES： N1C(C2=NC(C3=CC(OC)=CC=C3OC)=CS2)=C(N)N(C2=CC=CC(Cl)=C2)N=1

Additional information on 1-(3-chlorophenyl)-4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

Recent Advances in the Study of 1-(3-chlorophenyl)-4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine (CAS: 1111432-90-6)

The compound 1-(3-chlorophenyl)-4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine (CAS: 1111432-90-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest studies on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent literature highlights the compound's role as a promising scaffold for drug development, particularly in the context of targeting specific protein kinases and other molecular targets involved in disease pathways. The unique structural features of this molecule, including the triazole and thiazole rings, contribute to its ability to interact with biological targets with high specificity and affinity.

One of the key findings from recent studies is the compound's efficacy in inhibiting the proliferation of certain cancer cell lines. In vitro assays have demonstrated that 1-(3-chlorophenyl)-4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine exhibits potent anti-proliferative activity against breast cancer and leukemia cells, with IC50 values in the low micromolar range. These results suggest its potential as a lead compound for further optimization in oncology drug discovery.

Additionally, mechanistic studies have revealed that this compound may function through the modulation of key signaling pathways, including the PI3K/AKT and MAPK/ERK cascades. These pathways are critical regulators of cell survival and proliferation, and their dysregulation is often implicated in various cancers. The ability of this compound to interfere with these pathways provides a plausible explanation for its observed anti-cancer effects.

Beyond its anti-cancer properties, recent research has also explored the compound's potential in other therapeutic areas. For instance, preliminary data indicate that it may possess anti-inflammatory and neuroprotective effects, making it a candidate for further investigation in neurodegenerative diseases and chronic inflammatory conditions.

In conclusion, the compound 1-(3-chlorophenyl)-4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine (CAS: 1111432-90-6) represents a versatile and promising molecule in medicinal chemistry. Its diverse biological activities and potential therapeutic applications underscore the need for continued research to fully elucidate its mechanisms of action and optimize its pharmacological properties. Future studies should focus on in vivo validation and the development of derivatives with improved efficacy and safety profiles.